3-Cyclopropoxy-2-iodo-6-nitropyridine

• Molecular Formula: C8H7IN2O3
• Molecular Weight: 306.06 g/mol
• IUPAC Name: 3-cyclopropyloxy-2-iodo-6-nitropyridine
• InChI: InChI=1S/C8H7IN2O3/c9-8-6(14-5-1-2-5)3-4-7(10-8)11(12)13/h3-5H,1-2H2
• InChI Key: UOPTZDDBPFHGQE-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=C(N=C(C=C2)[N+](=O)[O-])I

Description

3-Cyclopropoxy-2-iodo-6-nitropyridine is a nitropyridine derivative characterized by a cyclopropoxy group at position 3, an iodine atom at position 2, and a nitro group at position 5.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Cyclopropoxy-2-iodo-6-nitropyridine typically involves the nitration of pyridine derivatives. One common method involves the reaction of pyridine with nitric acid in the presence of trifluoroacetic anhydride, yielding nitropyridine derivatives in varying yields . Another approach involves the reaction of pyridine with dinitrogen pentoxide in an organic solvent, followed by treatment with sulfur dioxide and water to obtain nitropyridine .

Industrial Production Methods

Industrial production methods for 3-Cyclopropoxy-2-iodo-6-nitropyridine are not well-documented in the public domain. the general principles of nitration and iodination of pyridine derivatives can be applied on a larger scale using appropriate reaction conditions and catalysts to optimize yield and purity.

Chemical Reactions Analysis

Types of Reactions

3-Cyclopropoxy-2-iodo-6-nitropyridine undergoes various chemical reactions, including:

Substitution Reactions: The nitro group can be substituted with other functional groups using reagents such as ammonia and amines.

Oxidation and Reduction:

Common Reagents and Conditions

Common reagents used in the reactions of 3-Cyclopropoxy-2-iodo-6-nitropyridine include nitric acid, trifluoroacetic anhydride, dinitrogen pentoxide, sulfur dioxide, and various amines .

Major Products Formed

The major products formed from the reactions of 3-Cyclopropoxy-2-iodo-6-nitropyridine depend on the specific reaction conditions and reagents used. For example, substitution reactions with amines can yield alkylamino-nitropyridine derivatives .

Scientific Research Applications

3-Cyclopropoxy-2-iodo-6-nitropyridine has several scientific research applications, including:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Industry: Used in the production of agrochemicals and other industrial products.

Mechanism of Action

The mechanism of action of 3-Cyclopropoxy-2-iodo-6-nitropyridine is not well-documented. as a nitropyridine derivative, it is likely to interact with biological molecules through various pathways, including:

Molecular Targets: Potential targets include enzymes and receptors involved in cellular processes.

Pathways Involved: The compound may affect pathways related to oxidative stress, inflammation, and cellular signaling.

Comparison with Similar Compounds

Comparison with Structural Analogs

The following analysis compares 3-Cyclopropoxy-2-iodo-6-nitropyridine with similar nitropyridine derivatives, focusing on substituent effects, reactivity, and physical properties.

Substituent Position and Electronic Effects

Compound	Substituents (Positions)	Key Electronic Features
3-Cyclopropoxy-2-iodo-6-nitropyridine	3-cyclopropoxy, 2-I, 6-NO₂	Strong electron-withdrawing NO₂ at para to pyridine N; bulky cyclopropoxy and I create steric hindrance
6-Chloro-2-methoxy-3-nitropyridine	2-OCH₃, 3-NO₂, 6-Cl	NO₂ at meta to N; Cl (moderate EWG) and OCH₃ (EDG) create mixed electronic effects
2-Methoxy-4-methyl-5-nitropyridine	2-OCH₃, 4-CH₃, 5-NO₂	NO₂ at ortho to N; OCH₃ and CH₃ enhance electron density at specific positions

• Nitro Group Position : The nitro group at position 6 in the target compound (para to pyridine N) maximizes resonance withdrawal, polarizing the ring more effectively than analogs with nitro at positions 3 or 5 .
• Iodo vs. Chloro/Methoxy : The iodine atom at position 2 acts as a superior leaving group compared to chloro or methoxy substituents, facilitating nucleophilic aromatic substitution (NAS) reactions .

Physicochemical Properties

Compound	Molecular Weight (g/mol)	Key Physical Traits
3-Cyclopropoxy-2-iodo-6-nitropyridine	~305 (estimated)	Low solubility (high MW, bulky groups)
6-Chloro-2-methoxy-3-nitropyridine	188.57	Moderate solubility

• The target compound’s higher molecular weight and bulky substituents suggest reduced solubility in polar solvents compared to lighter analogs like 6-chloro-2-methoxy-3-nitropyridine .